Cas no 112380-10-6 (Fmoc-his(tos)-oh)

• Product Name: Fmoc-his(tos)-oh
• CAS No: 112380-10-6
• MF: C₂₈H₂₅N₃O₆S
• MW: 531.579605817795
• MDL: MFCD00144353
• CID: 134895
• Update Time: 2025-05-19

Fmoc-his(tos)-oh Chemical and Physical Properties

Names and Identifiers

• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(1-tosyl-1H-imidazol-4-yl)propanoic acid
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[1-(4-methylphenyl)sulfonylimidazol-4-yl]propanoic acid
• FMOC-HIS(TOS)-OH
• L-Histidine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-1-[(4-methylphenyl)sulfonyl]-
• Nα-Fmoc-Nim-4-toluenesylfonyl-L-histidine
• Fmoc-His(Tos)
• Fmoc-L-His(Ts)-OH
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-1-[(4-methylphenyl)sulfonyl]-L-histidine
• Fmoc-L-His(Tos)-OH
• nα-fmoc-n(im)-tosyl-l-histidine
• N-ALPHA-FMOC-N(IM)-TOSYL-L-HISTIDINE
• FMOC-N-IM-4-TOLUENESYLFONYL-L-HISTIDINE
• Nalpha-Fmoc-Nim-4-toluenesylfonyl-L-histidine
• N-ALPHA-(9-FLUORENYLMETHOXYCARBONYL)-N-TAU-TOSYL-L-HISTIDINE
• Fmoc-his(tos)-oh

• MDL： MFCD00144353
• Inchi： 1S/C28H25N3O6S/c1-18-10-12-20(13-11-18)38(35,36)31-15-19(29-17-31)14-26(27(32)33)30-28(34)37-16-25-23-8-4-2-6-21(23)22-7-3-5-9-24(22)25/h2-13,15,17,25-26H,14,16H2,1H3,(H,30,34)(H,32,33)/t26-/m0/s1
• InChI Key： PHAKSHNECOECCD-SANMLTNESA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=NC(=C1)C[C@@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(=O)=O

Computed Properties

• Exact Mass: 531.14600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 38
• Rotatable Bond Count: 10

Experimental Properties

• Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 170-174 °C (dec.)
• Solubility: Insuluble (1.2E-3 g/L) (25 ºC),
• PSA: 135.97000
• LogP: 5.43460

Fmoc-his(tos)-oh Security Information

• WGK Germany：3

Additional information on Fmoc-his(tos)-oh

Recent Advances in the Application of Fmoc-his(tos)-oh (CAS: 112380-10-6) in Peptide Synthesis and Drug Development

Fmoc-his(tos)-oh (CAS: 112380-10-6) is a critical reagent in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS) using the Fmoc (9-fluorenylmethoxycarbonyl) strategy. This compound, which features a histidine residue protected with a tosyl (tos) group, is widely utilized in the synthesis of complex peptides and peptidomimetics. Recent studies have highlighted its importance in the development of therapeutic peptides, vaccines, and drug delivery systems. The unique properties of Fmoc-his(tos)-oh, such as its stability under SPPS conditions and its ability to facilitate the incorporation of histidine into peptide chains, make it indispensable in modern peptide chemistry.

In a 2023 study published in the Journal of Peptide Science, researchers explored the use of Fmoc-his(tos)-oh in the synthesis of antimicrobial peptides (AMPs). The study demonstrated that the tosyl protection group effectively prevents side reactions during the coupling of histidine residues, thereby improving the yield and purity of the final peptide products. The researchers also noted that Fmoc-his(tos)-oh exhibits excellent compatibility with other Fmoc-protected amino acids, making it a versatile building block for peptide synthesis. These findings underscore the compound's utility in the development of novel AMPs with potential applications in combating antibiotic-resistant bacteria.

Another significant application of Fmoc-his(tos)-oh is in the field of cancer therapeutics. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis of peptide-based inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The researchers employed Fmoc-his(tos)-oh to incorporate histidine residues into the peptide sequences, which were critical for maintaining the structural integrity and binding affinity of the inhibitors. The study revealed that the use of Fmoc-his(tos)-oh significantly enhanced the efficiency of the synthesis process, enabling the rapid production of high-quality peptide inhibitors for preclinical evaluation.

Beyond its role in peptide synthesis, Fmoc-his(tos)-oh has also been investigated for its potential in drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews highlighted the use of Fmoc-his(tos)-oh-derived peptides in the design of self-assembling nanocarriers. These nanocarriers exhibited improved stability and controlled release properties, making them promising candidates for targeted drug delivery. The study emphasized the importance of the tosyl protection group in preventing premature degradation of the histidine residues during the assembly process, thereby ensuring the functional integrity of the nanocarriers.

In conclusion, Fmoc-his(tos)-oh (CAS: 112380-10-6) continues to play a pivotal role in peptide synthesis and drug development. Its unique chemical properties and versatility make it an essential tool for researchers working on therapeutic peptides, cancer inhibitors, and advanced drug delivery systems. As the demand for peptide-based therapeutics grows, the importance of Fmoc-his(tos)-oh is expected to increase, driving further innovation in the field of chemical biology and pharmaceutical sciences.